Cas no 400053-50-1 (2-(Butylaminomethyl)cyclohexan-1-one;hydrochloride)

• Product Name: 2-(Butylaminomethyl)cyclohexan-1-one;hydrochloride
• CAS No: 400053-50-1
• MF: C₁₁H₂₂ClNO
• MW: 219.751482486725
• CID: 2825783
• PubChem ID: 71362360
• Update Time: 2025-04-21

2-(Butylaminomethyl)cyclohexan-1-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• DTXSID50785991
• 2-[(Butylamino)methyl]cyclohexan-1-one--hydrogen chloride (1/1)
• 400053-50-1
• 2-(Butylaminomethyl)cyclohexan-1-one;hydrochloride

• Inchi： 1S/C11H21NO.ClH/c1-2-3-8-12-9-10-6-4-5-7-11(10)13;/h10,12H,2-9H2,1H3;1H
• InChI Key： NNHKTTRDJLRDAO-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCCCC1CNCCCC

Computed Properties

• Exact Mass: 219.1389920Da
• Monoisotopic Mass: 219.1389920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų